Cas no 2229342-48-5 (4-(1-azido-2-hydroxyethyl)-2-methoxyphenol)

• Product Name: 4-(1-azido-2-hydroxyethyl)-2-methoxyphenol
• CAS No: 2229342-48-5
• MF: C₉H₁₁N₃O₃
• MW: 209.201941728592
• CID: 5960290
• PubChem ID: 165751723
• Update Time: 2025-06-08

4-(1-azido-2-hydroxyethyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-azido-2-hydroxyethyl)-2-methoxyphenol
• 2229342-48-5
• EN300-1836707

• Inchi： 1S/C9H11N3O3/c1-15-9-4-6(2-3-8(9)14)7(5-13)11-12-10/h2-4,7,13-14H,5H2,1H3
• InChI Key： XQOVUJWAIRBWOB-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C(CO)N=[N+]=[N-])O

Computed Properties

• Exact Mass: 209.08004122g/mol
• Monoisotopic Mass: 209.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64Ų

Additional information on 4-(1-azido-2-hydroxyethyl)-2-methoxyphenol

Chemical Profile of 4-(1-azido-2-hydroxyethyl)-2-methoxyphenol (CAS No. 2229342-48-5)

4-(1-azido-2-hydroxyethyl)-2-methoxyphenol, identified by the CAS number 2229342-48-5, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of phenolic derivatives characterized by the presence of both hydroxyl and azido functional groups, which endow it with unique reactivity and potential applications in medicinal chemistry. The structural features of this molecule, particularly the methoxy-substituted aromatic ring and the azido-bearing side chain, make it a versatile intermediate for the synthesis of more complex bioactive molecules.

The significance of 4-(1-azido-2-hydroxyethyl)-2-methoxyphenol lies in its utility as a building block in the development of novel therapeutic agents. The hydroxyl group at the para position relative to the methoxy group provides a site for further functionalization, while the azido group serves as a versatile handle for introducing nitrogen-containing moieties into molecular architectures. This dual functionality has made the compound an attractive candidate for exploring new pharmacophores and drug candidates targeting various biological pathways.

In recent years, there has been a growing interest in phenolic compounds due to their broad spectrum of biological activities. These activities include antioxidant, anti-inflammatory, and antimicrobial properties, which have been extensively studied in both preclinical and clinical settings. The presence of both hydroxyl and azido groups in 4-(1-azido-2-hydroxyethyl)-2-methoxyphenol enhances its potential as a precursor for designing molecules with enhanced bioactivity. For instance, the azido group can be readily converted into other nitrogen-containing functional groups such as amides, nitriles, or amines through various chemical transformations, thereby expanding its synthetic utility.

One of the most compelling aspects of 4-(1-azido-2-hydroxyethyl)-2-methoxyphenol is its role in the synthesis of bioconjugates. Bioconjugation techniques involve linking small organic molecules to larger biomolecules such as peptides, proteins, or nucleic acids to enhance their stability, bioavailability, or target specificity. The azido group provides a convenient site for click chemistry reactions, particularly copper-catalyzed azide-alkyne cycloaddition (CuAAC), which is a powerful tool for constructing biaryl structures. This reaction has been widely used in drug discovery and biomolecular engineering due to its high efficiency and selectivity.

The methoxy group in 4-(1-azido-2-hydroxyethyl)-2-methoxyphenol also contributes to its synthetic versatility. Methoxy-substituted phenols are known to exhibit favorable pharmacokinetic properties, including improved solubility and metabolic stability. These properties are crucial for the development of orally active drugs that can withstand biotransformation processes in vivo. Additionally, the methoxy group can participate in hydrogen bonding interactions with biological targets, thereby enhancing binding affinity and therapeutic efficacy.

Recent advancements in medicinal chemistry have highlighted the importance of structure-based drug design strategies. Computational methods such as molecular docking and quantum mechanical calculations have been employed to predict the binding modes of small molecules to biological targets. 4-(1-azido-2-hydroxyethyl)-2-methoxyphenol has been utilized as a scaffold in several computational studies aimed at identifying novel drug candidates. These studies have demonstrated its potential as an inhibitor of enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX).

The synthesis of 4-(1-azido-2-hydroxyethyl)-2-methoxyphenol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions at the aromatic ring followed by functionalization of the side chain. Advances in catalytic methods have enabled more efficient and sustainable synthetic pathways, reducing waste generation and improving atom economy.

The applications of 4-(1-azido-2-hydroxyethyl)-2-methoxyphenol extend beyond pharmaceuticals into other areas such as materials science and agrochemicals. For instance, phenolic derivatives are known to exhibit UV absorbent properties, making them useful in sunscreens and protective coatings. Additionally, they can be incorporated into polymers to enhance thermal stability and mechanical strength.

In conclusion,4-(1-azido-2-hydroxyethyl)-2-methoxyphenol (CAS No. 2229342-48-5) is a multifunctional compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features enable diverse chemical modifications, making it a valuable intermediate for synthesizing bioactive molecules with tailored properties. As research continues to uncover new therapeutic targets and synthetic methodologies,4-(1-azido-2-hydroxyethyl)-2-methoxyphenol is poised to play an increasingly important role in drug discovery and development.